1-(2-Chloro-3-methoxybenzyl)pyrrolidin-3-ol hydrochloride

• IUPAC Name: 1-[(2-chloro-3-methoxyphenyl)methyl]pyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C12H16ClNO2.ClH/c1-16-11-4-2-3-9(12(11)13)7-14-6-5-10(15)8-14;/h2-4,10,15H,5-8H2,1H3;1H
• InChI Key: YFNZQBXZJRKMSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1Cl)CN2CCC(C2)O.Cl
• Molecular Formula: C12H17Cl2NO2
• Molecular Weight: 278.17 g/mol

Description

The compound “1-(2-Chloro-3-methoxybenzyl)pyrrolidin-3-ol hydrochloride” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is attached to a benzyl group that has a chlorine and a methoxy group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, which contributes to the three-dimensionality of the molecule due to its non-planarity. The chlorine and methoxy groups attached to the benzyl group would also influence the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The pyrrolidine ring could potentially undergo various reactions, including those involving the nitrogen atom. The benzyl group, particularly the chlorine and methoxy groups attached to it, could also participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of the pyrrolidine ring, the chlorine and methoxy groups, and the overall three-dimensional structure of the molecule would all influence its properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, and studying its reactions.